Cas no 5836-39-5 ( )

• Product Name: &nbsp
• CAS No: 5836-39-5
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• CID: 948396
• PubChem ID: 230578
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-4-nitrosopyrazol-1-yl)benzenesulfonamide
• 4-(3,5-dimethyl-4-nitroso-1h-pyrazol-1-yl)benzenesulfonamide
• 4-(3,5-dimethyl-4-nitroso-pyrazol-1-yl)-benzenesulfonic acid amide
• 4-(3,5-Dimethyl-4-nitroso-pyrazol-1-yl)-benzolsulfonsaeure-amid
• AC1L5JU2
• AC1Q6UXR
• AG-J-14409
• AR-1F6048
• CTK5A8207
• NSC25647
• Benzenesulfonamide,5-dimethyl-4-nitrosopyrazol-1-yl)-
• 5836-39-5
• SCHEMBL11227858
• NSC-25647
• DTXSID80282367
• Benzenesulfonamide,5-dimethyl-4-nitroso-1H-pyrazol-1-yl)-
•  

• Inchi： 1S/C11H12N4O3S/c1-7-11(14-16)8(2)15(13-7)9-3-5-10(6-4-9)19(12,17)18/h3-6H,1-2H3,(H2,12,17,18)
• InChI Key： KSMFEAVFAAFSMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C)=C(C(C)=N1)N=O)(N)(=O)=O

Computed Properties

• Exact Mass: 280.06316
• Monoisotopic Mass: 280.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 510.2°C at 760 mmHg
• Flash Point: 262.3°C
• Refractive Index: 1.682
• PSA: 107.41
• LogP: 3.31550